3-(4-Ethoxyphenyl)-5-(((2,4,5-trimethylphenyl)sulfonyl)methyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-ethoxyphenyl)-5-[(2,4,5-trimethylphenyl)sulfonylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C20H22N2O4S/c1-5-25-17-8-6-16(7-9-17)20-21-19(26-22-20)12-27(23,24)18-11-14(3)13(2)10-15(18)4/h6-11H,5,12H2,1-4H3
• InChI Key: GTIAHNBNMHJKNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)CS(=O)(=O)C3=C(C=C(C(=C3)C)C)C
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

3-(4-Ethoxyphenyl)-5-(((2,4,5-trimethylphenyl)sulfonyl)methyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as TESDO and is synthesized using specific methods to ensure its purity and effectiveness.

Scientific Research Applications

Corrosion Inhibition

One notable application is in the field of corrosion science, where derivatives of oxadiazole, such as 2,5-bis(4-methoxyphenyl)-1,3,4-oxadiazole, have been investigated for their corrosion inhibition properties. These compounds have shown excellent efficiency as corrosion inhibitors for mild steel in sulfuric acid media. The inhibition process is believed to occur through the adsorption of the oxadiazole molecules onto the metal surface, with the efficiency reaching more than 96.19% under certain conditions (Bouklah, Hammouti, Lagrenée, & Bentiss, 2006).

Antibacterial Activity

Another significant area of application is in combating bacterial diseases in plants. Sulfone derivatives containing 1,3,4-oxadiazole moieties have been found to exhibit good antibacterial activities against rice bacterial leaf blight caused by Xanthomonas oryzae pv. oryzae. These compounds not only demonstrated effective antibacterial activity but also enhanced plant resistance against the disease by stimulating an increase in superoxide dismutase (SOD) and peroxidase (POD) activities (Shi et al., 2015).

Pharmaceutical Research

In the realm of pharmaceutical research, derivatives of 1,3,4-oxadiazole have been synthesized and evaluated for their potential as 5-HT(1B/1D) antagonists, which are of interest for their therapeutic potential in treating conditions influenced by serotonin levels. The study included the synthesis of new analogues and their pharmacological evaluation, indicating that these compounds could serve as selective and potent antagonists with therapeutic applications (Liao et al., 2000).

Anticancer and Anti-inflammatory Properties

Moreover, computational and pharmacological evaluation of 1,3,4-oxadiazole and pyrazole novel derivatives has highlighted their potential for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These studies suggest that such compounds could be promising candidates for developing new therapeutic agents with anticancer and anti-inflammatory properties (Faheem, 2018).